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Abstract

L-Guluronic acid, a C-5 epimer of D-mannuronic acid, is a fundamental monosaccharide
primarily recognized for its role as a key constituent of alginate, a polysaccharide abundant in
brown algae.[1][2] Its unique stereochemistry dictates the physical and biological properties of
alginate, including its gelling capabilities with divalent cations, which is crucial for various
applications in the food, pharmaceutical, and biomedical fields. Beyond its structural role in
alginate, L-guluronic acid is an intermediate in the uronic acid pathway, a metabolic route for
the conversion of glucose to other essential compounds. This technical guide provides an in-
depth overview of the core biochemical properties of L-Guluronic acid, including its
physicochemical characteristics, spectroscopic data, and its involvement in key metabolic
pathways. Detailed experimental protocols for its analysis and characterization are also
presented to support further research and development.

Physicochemical and Spectroscopic Properties

L-Guluronic acid is a sugar acid with the chemical formula C6H1007 and a molecular weight
of 194.14 g/mol .[1] Its structure and properties are summarized in the tables below.
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Table 1: Physicochemical Properties of L-Guluronic Acid

Property Value Reference
(2R,3S,4S,5S5)-2,3,4,5-

IUPAC Name tetrahydroxy-6-oxohexanoic [1]
acid

Molecular Formula C6H1007 [1]

Molecular Weight 194.14 g/mol [1]

CAS Number 1986-15-8 [2]

pKa ~3.65 (within alginate polymer)

Table 2: Spectroscopic Data for L-Guluronic Acid (within

Alginate)

Spectroscopic

Peak Assignment

Chemical Shift /

Wavenumber Reference

Technique
(cm™)

1H-NMR H1 (anomeric proton)  5.473 ppm [3]
H2 4.318 ppm [3]

H3 4.446 ppm (3]

H4 4.571 ppm (3]

H5 4.883 ppm [3]

13C-NMR Anomeric Carbon ~100-103 ppm [4]

Carboxyl Carbon

~175-178 ppm

[4]

FTIR

O-H stretching

~3400 cm~1 (broad)

C=0 stretching
(carboxyl)

~1600-1630 cm™*

C-O stretching

~1030-1090 cm™1

Characteristic peak

961 cm™!

[5]
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Biological Role and Metabolic Pathways

L-Guluronic acid plays a significant role in two primary biological contexts: as a monomeric
unit of alginate and as an intermediate in the uronic acid pathway.

Alginate Biosynthesis and Structure

Alginate is a linear polysaccharide synthesized by brown algae and some bacteria, such as
Azotobacter and Pseudomonas species.[6] It is composed of blocks of (1 - 4)-linked (3-D-
mannuronic acid (M) and its C-5 epimer, a-L-guluronic acid (G).[7] The initial polymer,
polymannuronic acid, undergoes enzymatic epimerization where some M-residues are
converted to G-residues.[6] This conversion is catalyzed by a family of enzymes called
mannuronan C-5-epimerases. The arrangement of M and G blocks (MM-blocks, GG-blocks,
and MG-blocks) determines the physicochemical properties of the alginate, such as its viscosity
and ability to form gels in the presence of divalent cations like Ca2*. The GG-blocks are
particularly important for gel formation through the "egg-box" model of ion chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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